Cas no 401-94-5 (3-Nitro-5-(trifluoromethyl)aniline)
401-94-5 structure
Product Name:3-Nitro-5-(trifluoromethyl)aniline
CAS No:401-94-5
MF:C7H5F3N2O2
MW:206.122011899948
MDL:MFCD00061229
CID:37254
PubChem ID:2775709
Update Time:2025-04-18
3-Nitro-5-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-5-(trifluoromethyl)aniline
- 3-Amino-5-nitrobenzotrifluoride
- 3-amino-5-(trifluoromethyl)nitrobenzene
- 3-nitro-5-trifluoromethyl-phenylamine
- Benzenamine, 3-nitro-5-(trifluoromethyl)-
- 3-nitro-5-(trifluoromethyl)benzenamine
- 5-nitro-3-(trifluoromethyl)phenylamine
- PubChem2795
- PubChem2558
- KSC915S5R
- 3-Nitro-5-trifluoromethylaniline
- LTVWXWWSCLXXAT-UHFFFAOYSA-N
- 3-(Trifluoromethyl)-5-nitroaniline
- 401-94-5
- MFCD00061229
- AKOS002663570
- SCHEMBL1894
- AM20050181
- DS-12362
- EN300-1710120
- 3-nitro-5-(trifluoromethyl)phenylamine
- SY003092
- SB78204
- A824974
- FT-0659518
- CS-W002284
- DTXSID00379667
- 3-Nitro-5-(trifluoromethyl)aniline;3-Nitro-5-trifluoromethylaniline;3-Nitro-5-(trifluoromethyl)benzenamine; 5-Nitro-alpha,alpha,alpha-trifluoro-m-toluidine
- aniline, 3-nitro-5-trifluoromethyl-
- DTXCID60330693
- 642-523-2
-
- MDL： MFCD00061229
- Inchi： 1S/C7H5F3N2O2/c8-7(9,10)4-1-5(11)3-6(2-4)12(13)14/h1-3H,11H2
- InChI Key： LTVWXWWSCLXXAT-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C=1)[N+](=O)[O-])N)(F)F
Computed Properties
- Exact Mass: 206.03000
- Monoisotopic Mass: 206.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71.8
Experimental Properties
- Density: 1.503
- Melting Point: 77-81°C
- Boiling Point: 280.7℃ at 760 mmHg
- Flash Point: 123.5℃
- PSA: 71.84000
- LogP: 3.30020
3-Nitro-5-(trifluoromethyl)aniline Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：6.1
- PackingGroup：Ⅲ
3-Nitro-5-(trifluoromethyl)aniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Nitro-5-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N133427-10g |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 98% | 10g |
¥1125.90 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HP800-1g |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 97% | 1g |
108.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HP800-5g |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 97% | 5g |
469.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HP800-250mg |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 97% | 250mg |
82CNY | 2021-05-08 | |
| TRC | N900935-50mg |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N900935-100mg |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N900935-500mg |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM118214-10g |
3-Nitro-5-(trifluoromethyl)aniline |
401-94-5 | 95+% | 10g |
$122 | 2021-06-17 | |
| Apollo Scientific | PC8673-1g |
3-Amino-5-nitrobenzotrifluoride |
401-94-5 | 1g |
£15.00 | 2025-02-22 | ||
| Apollo Scientific | PC8673-5g |
3-Amino-5-nitrobenzotrifluoride |
401-94-5 | 5g |
£19.00 | 2025-02-22 |
3-Nitro-5-(trifluoromethyl)aniline Related Literature
-
Yuanxiang Wang,Jing Ai,Gang Liu,Meiyu Geng,Ao Zhang Org. Biomol. Chem. 2011 9 5930
401-94-5 (3-Nitro-5-(trifluoromethyl)aniline) Related Products
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- 1960-52-7(2-methyl-4-nitro-1-(trifluoromethyl)benzene)
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